Cas no 1261236-06-9 (3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester)

3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a chloro-substituted pyrimidine core linked to a piperidine moiety via an ether bond, with a tert-butyl carbamate protecting group enhancing stability during synthetic processes. The chloro and methylsulfanyl substituents offer reactive sites for further functionalization, making it valuable for constructing complex heterocyclic systems. The tert-butyl ester group facilitates selective deprotection under mild conditions, enabling controlled modifications. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its balanced reactivity and compatibility with diverse reaction conditions.

3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester structure

1261236-06-9 structure

Product Name:3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester

CAS No:1261236-06-9

MF:C₁₅H₂₂ClN₃O₃S

MW:359.87148141861

CID:2162216

Update Time:2025-10-24

3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-((6-chloro-2-(methylthio)pyrimidin-4-yl)oxy)piperidine-1-carboxylate
- SBB075035
- tert-butyl 3-(6-chloro-2-methylthiopyrimidin-4-yloxy)piperidinecarboxylate
- 3-(6-Chloro-2-methylsulfanylpyrimidin-4-yloxy)piperidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C15H22ClN3O3S/c1-15(2,3)22-14(20)19-7-5-6-10(9-19)21-12-8-11(16)17-13(18-12)23-4/h8,10H,5-7,9H2,1-4H3
- InChI Key： PDCSCVFCDBYSHG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(=N1)SC)OC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 408
Topological Polar Surface Area: 89.8

3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	090001-500mg	3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	1261236-06-9		500mg	￡320.00	2022-03-01
Chemenu	CM491485-1g	tert-Butyl3-((6-chloro-2-(methylthio)pyrimidin-4-yl)oxy)piperidine-1-carboxylate	1261236-06-9	95%	1g	$628	2023-02-03

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Additional information on 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester

3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1261236-06-9, known as 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound containing nitrogen atoms. The pyrimidine ring is substituted with a chlorine atom at position 6 and a methylsulfanyl group at position 2. These substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity. The piperidine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are essential for its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the complex molecular architecture of 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule, which is critical for its biological activity.

The tert-butyl ester group attached to the piperidine ring serves as a protecting group during the synthesis process. This group can be readily removed under specific conditions to yield the corresponding carboxylic acid, which is often required for further functionalization or biological testing. The ease of manipulation of this compound makes it a versatile building block in medicinal chemistry.

From a pharmacological perspective, 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester has shown potential as a lead compound in drug discovery programs targeting various diseases. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Additionally, its activity against certain viral enzymes has been reported, suggesting its potential use in antiviral drug development.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the molecule can bind effectively to specific protein targets, providing insights into its mechanism of action. These findings have been corroborated by in vitro assays, which have confirmed its bioactivity against several disease models.

In conclusion, 3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester represents a promising molecule with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in synthetic and computational methods, positions it as a valuable tool in drug discovery efforts. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.